Cas no 16382-20-0 (5-chloro-3-methyl-1H-Indole-2-carboxylic acid ethyl ester)
16382-20-0 structure
Product Name:5-chloro-3-methyl-1H-Indole-2-carboxylic acid ethyl ester
CAS No:16382-20-0
MF:C12H12ClNO2
MW:237.682182312012
MDL:MFCD00458319
CID:1107264
PubChem ID:949859
Update Time:2025-04-20
5-chloro-3-methyl-1H-Indole-2-carboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-chloro-3-methyl-1H-Indole-2-carboxylic acid ethyl ester
- AKOS JY2083661
- ETHYL 5-CHLORO-3-METHYL-1H-INDOLE-2-CARBOXYLATE
- SCHEMBL4077176
- 1H-Indole-2-carboxylic acid, 5-chloro-3-methyl-, ethyl ester
- AMY31782
- 16382-20-0
- STK365378
- CS-0320848
- DTXSID301186270
- AKOS004119443
- ethyl5-chloro-3-methyl-1H-indole-2-carboxylate
-
- MDL： MFCD00458319
- Inchi： 1S/C12H12ClNO2/c1-3-16-12(15)11-7(2)9-6-8(13)4-5-10(9)14-11/h4-6,14H,3H2,1-2H3
- InChI Key： KERASJPARWIHBU-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)C(C)=C(C(=O)OCC)N2
Computed Properties
- Exact Mass: 237.0556563g/mol
- Monoisotopic Mass: 237.0556563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 42.1Ų
5-chloro-3-methyl-1H-Indole-2-carboxylic acid ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM256322-1g |
Ethyl 5-chloro-3-methyl-1H-indole-2-carboxylate |
16382-20-0 | 95% | 1g |
$748 | 2021-08-04 | |
| Alichem | A199012368-250mg |
Ethyl 5-chloro-3-methyl-1H-indole-2-carboxylate |
16382-20-0 | 95% | 250mg |
$330.26 | 2022-04-02 | |
| Alichem | A199012368-1g |
Ethyl 5-chloro-3-methyl-1H-indole-2-carboxylate |
16382-20-0 | 95% | 1g |
$826.14 | 2022-04-02 | |
| Chemenu | CM256322-1g |
Ethyl 5-chloro-3-methyl-1H-indole-2-carboxylate |
16382-20-0 | 95% | 1g |
$825 | 2023-02-02 | |
| eNovation Chemicals LLC | Y0999179-1g |
ethyl 5-chloro-3-methyl-1H-indole-2-carboxylate |
16382-20-0 | 95% | 1g |
$830 | 2024-08-02 | |
| 1PlusChem | 1P00HZD6-100mg |
1H-Indole-2-carboxylic acid, 5-chloro-3-methyl-, ethyl ester |
16382-20-0 | 95% | 100mg |
$200.00 | 2024-06-19 | |
| 1PlusChem | 1P00HZD6-250mg |
1H-Indole-2-carboxylic acid, 5-chloro-3-methyl-, ethyl ester |
16382-20-0 | 95% | 250mg |
$340.00 | 2024-06-19 | |
| 1PlusChem | 1P00HZD6-1g |
1H-Indole-2-carboxylic acid, 5-chloro-3-methyl-, ethyl ester |
16382-20-0 | 95% | 1g |
$944.00 | 2024-06-19 | |
| A2B Chem LLC | AI38186-100mg |
1H-Indole-2-carboxylic acid, 5-chloro-3-methyl-, ethyl ester |
16382-20-0 | 95% | 100mg |
$160.00 | 2024-04-20 | |
| A2B Chem LLC | AI38186-250mg |
1H-Indole-2-carboxylic acid, 5-chloro-3-methyl-, ethyl ester |
16382-20-0 | 95% | 250mg |
$272.00 | 2024-04-20 |
5-chloro-3-methyl-1H-Indole-2-carboxylic acid ethyl ester Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Feng Peng,Yuhao Zhang,Wei Yang,Yong Cao Polym. Chem., 2019,10, 1367-1376
-
A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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